Cas no 100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-)
100103-31-9 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
CAS No:100103-31-9
MF:C12H22O
MW:182.302484035492
CID:1124895
PubChem ID:13610334
Update Time:2025-04-20
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
- EN300-1156781
- 4-tert-Butyl-3-ethylcyclohexan-1-one
- SCHEMBL4705847
- 100103-31-9
-
- Inchi: 1S/C12H22O/c1-5-9-8-10(13)6-7-11(9)12(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key: NTCULBQOQNAPNN-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(C)(C)C)C(CC)C1
Computed Properties
- Exact Mass: 182.16716
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156781-0.05g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.05g |
$827.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.1g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.1g |
$867.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.25g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.25g |
$906.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-0.5g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 0.5g |
$946.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-1.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-2.5g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 2.5g |
$1931.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-5.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1156781-10.0g |
4-tert-butyl-3-ethylcyclohexan-1-one |
100103-31-9 | 10g |
$4236.0 | 2023-06-09 |
Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-) Related Products
- 589-92-4(4-methylcyclohexan-1-one)
- 40649-36-3(4-propylcyclohexan-1-one)
- 5441-51-0(4-ethylcyclohexan-1-one)
- 2979-19-3(3,3-dimethylcyclohexan-1-one)
- 61203-83-6(4-Pentylcyclohexanone)
- 84868-02-0(4-(trans-4-Pentylcyclohexyl)cyclohexanone)
- 82832-73-3(4-(trans-4'-Propylcyclohexyl)cyclohexan-1-one)
- 1660-04-4(1-(1-adamantyl)ethanone)
- 559-74-0(Friedelin)
- 98-53-3(4-tert-butylcyclohexan-1-one)
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